Cas no 62640-67-9 (Phosphonium, [(2-chlorophenyl)methyl]triphenyl-, bromide)

Phosphonium, [(2-chlorophenyl)methyl]triphenyl-, bromide structure
62640-67-9 structure
Product Name:Phosphonium, [(2-chlorophenyl)methyl]triphenyl-, bromide
CAS No:62640-67-9
MF:C25H21BrClP
MW:467.76500582695
CID:436865
PubChem ID:16731598
Update Time:2025-04-19

Phosphonium, [(2-chlorophenyl)methyl]triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, [(2-chlorophenyl)methyl]triphenyl-, bromide
    • (2-chlorophenyl)methyl-triphenylphosphanium,bromide
    • [(2-Chlorophenyl)methyl](triphenyl)phosphanium bromide
    • DTXSID50587437
    • BESBTDAIQCXZSB-UHFFFAOYSA-M
    • Phosphonium, [(2-chlorophenyl)methyl]triphenyl-, bromide (1:1)
    • SCHEMBL5829267
    • 2-chlorophenylmethyltriphenylphosphonium bromide
    • 2-chlorobenzyltriphenylphosphonium bromide
    • 62640-67-9
    • R8KN9GM2UD
    • [(2-Chlorophenyl)methyl]triphenylphosphonium bromide
    • Inchi: 1S/C25H21ClP.BrH/c26-25-19-11-10-12-21(25)20-27(22-13-4-1-5-14-22,23-15-6-2-7-16-23)24-17-8-3-9-18-24;/h1-19H,20H2;1H/q+1;/p-1
    • InChI Key: BESBTDAIQCXZSB-UHFFFAOYSA-M
    • SMILES: [Br-].ClC1C=CC=CC=1C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 444.861
  • Monoisotopic Mass: 466.02528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 386
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • LogP: 2.83810
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